N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14N2O4S/c1-21-11-7-8-13(14(9-11)17(19)20)16-15(18)10-22-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: VEEWEIYWTALEGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4S
• DSSTOX Substance ID: DTXSID501319788
• Molecular Weight: 318.3 g/mol
• Solubility: 3.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 885909-47-7

Description

N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPA is a thiol-reactive compound that has been used as a tool to study the role of thiol groups in biological systems. In

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide has been used in a variety of scientific research applications, including the study of protein thiol groups, redox signaling, and oxidative stress. This compound has been used to label and identify thiol groups in proteins, allowing researchers to study the role of thiol groups in protein function and regulation. This compound has also been used to study redox signaling pathways, which are involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis. Finally, this compound has been used to induce oxidative stress in cells, which can be used to study the effects of oxidative stress on cellular function and disease.

Mechanism of Action

N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide reacts with thiol groups in proteins via nucleophilic substitution, resulting in the formation of a thioether bond. This reaction can modify the function and regulation of proteins, leading to changes in cellular processes. This compound can also induce oxidative stress in cells by reacting with reactive oxygen species (ROS), resulting in the formation of reactive intermediates that can damage cellular components.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modification of protein function and regulation, the induction of oxidative stress, and the activation of redox signaling pathways. This compound can also affect cellular metabolism and energy production, leading to changes in cellular function and viability.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide has several advantages for use in lab experiments, including its specificity for thiol groups, its ability to induce oxidative stress, and its ability to label and identify thiol groups in proteins. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide, including the development of new methods for the synthesis and modification of this compound, the exploration of its potential applications in drug discovery and development, and the study of its effects on cellular processes and disease. Additionally, this compound could be used in combination with other compounds to study the interactions between thiol groups and other cellular components, such as ROS and reactive nitrogen species. Overall, this compound is a promising compound for scientific research, with potential applications in a variety of fields.

Synthesis Methods

N-(4-methoxy-2-nitrophenyl)-2-(phenylthio)acetamide can be synthesized by the reaction of 4-methoxy-2-nitroaniline with thiophenol in the presence of a base such as potassium carbonate. The reaction proceeds via nucleophilic substitution of the nitro group by the thiol group, resulting in the formation of this compound.